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Compound of Interest

Compound Name: 2-Chloro-5-hydroxypyridine

Cat. No.: B185701

An In-depth Technical Guide to 2-Chloro-5-hydroxypyridine: Chemical Properties and
Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-5-hydroxypyridine is a pivotal heterocyclic building block in the synthesis of a wide
array of functional molecules, particularly in the pharmaceutical and agrochemical industries.[1]
[2] Its unique electronic and structural features, arising from the interplay between the chlorine
atom, the hydroxyl group, and the pyridine ring, make it a versatile substrate for various
chemical transformations.[1] This technical guide provides a comprehensive overview of the
chemical properties, structure, reactivity, and handling of 2-Chloro-5-hydroxypyridine,
intended to serve as a valuable resource for researchers and professionals in drug discovery
and development.

Chemical Properties

2-Chloro-5-hydroxypyridine is a white to light yellow crystalline solid.[2] Its key physical and
chemical properties are summarized in the table below.
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Property Value Source
Molecular Formula CsHaCINO [3]
Molecular Weight 129.54 g/mol [3]

CAS Number 41288-96-4 [3]
Melting Point 155 °C [4115]
Boiling Point 351.9°C

Flash Point 166.6 °C

Purity 296.0% (GC), 298% (HPLC) [2][6]

White to cream to brown

Appearance [2][6]
crystals or powder

Chemical Structure and Tautomerism

The formal IUPAC name for this compound is 6-chloropyridin-3-ol.[3] The structure consists of
a pyridine ring substituted with a chlorine atom at the 2-position and a hydroxyl group at the 5-

position.

An important structural consideration for hydroxypyridines is the potential for lactam-lactim
tautomerism.[7] 2-Chloro-5-hydroxypyridine can exist in equilibrium with its corresponding
pyridone tautomer. However, for 5- and 6-substituted 2-hydroxypyridines, the hydroxypyridine
(lactim) form is predominantly favored in the gas phase.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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